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Compound of Interest

Compound Name: 4'-Bromoacetophenone

Cat. No.: B126571

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the melting and boiling points of 4'-
Bromoacetophenone (CAS No. 99-90-1), a key intermediate in organic synthesis.[1][2][3] The
document outlines its core physicochemical data, details the experimental protocols for
determining these properties, and presents a logical workflow for these measurements.

Core Physicochemical Data

4'-Bromoacetophenone, also known as 1-(4-bromophenyl)ethanone, is a white to off-white
crystalline solid at room temperature.[3][4] Its physical properties, particularly its melting and
boiling points, are critical benchmarks for purity assessment and reaction condition planning.
The data compiled from various sources are summarized below.

Table 1: Quantitative Physicochemical Data for 4'-Bromoacetophenone
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Property

Value

Notes

Melting Point

48°C - 54°C

A pure, crystalline compound
typically has a sharp melting
range of 0.5-1.0°C. A broader
range can indicate the

presence of impurities.

Boiling Point

255°C - 256°C

Measured at standard
atmospheric pressure (760
mmHg/1013 hPa).[5][6]

Molecular Formula CsH7BroO

Molecular Weight 199.04 g/mol 516171
White to light yellow crystalline

Appearance ] [2][4]
solid
Insoluble in water; Soluble in

N organic solvents like
Solubility

chloroform, ether, and
alcohols.[1][2][4][5]

Note: Some sources report a melting point of 108-110°C, which may refer to a different

polymorph or an error in the literature.[1][2] The most commonly cited and verified range is 48-

54°C.[5][8]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound identification

and purity verification. The standard laboratory procedures are detailed below.

Melting Point Determination (Capillary Method)

This method relies on heating a small sample in a capillary tube within a calibrated apparatus

and observing the temperature range over which the solid-to-liquid phase transition occurs.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or digital melting point device)

Calibrated thermometer

Glass capillary tubes (sealed at one end)

Heating medium (e.g., mineral oil, silicone oil)

Mortar and pestle or spatula

Procedure:

Sample Preparation: A small quantity of 4'-Bromoacetophenone is finely powdered on a
clean, dry surface to ensure uniform packing and heat transfer.[9]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the closed end. This
process is repeated until a column of 1-2 mm of tightly packed sample is achieved.[9][10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then immersed in the heating bath of
the melting point apparatus.[9][10]

Heating and Observation: The bath is heated slowly and steadily, with constant stirring to
ensure a uniform temperature distribution.[10] The heating rate should be reduced to
approximately 1-2°C per minute as the temperature approaches the expected melting point.

Data Recording: Two temperatures are recorded to define the melting range:
o Tai: The temperature at which the first drop of liquid appears.

o Tz: The temperature at which the entire sample has completely melted into a clear liquid.
The recorded melting point is the range from Tz to T2. For a pure substance, this range is
typically narrow.

Boiling Point Determination (Thiele Tube Method)
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This micro-method determines the boiling point by observing the temperature at which the
vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

Thiele tube

o Small test tube (e.g., ignition tube)

» Calibrated thermometer

e Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner)
 Liquid paraffin or other suitable heating fluid
Procedure:

o Sample Preparation: Approximately 0.5 mL of 4'-Bromoacetophenone (in its liquid state,
heated above its melting point) is placed into the small test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid.[11]

o Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or
thread, ensuring the sample is level with the thermometer bulb. This assembly is then placed
in a Thiele tube containing liquid paraffin.[11]

e Heating: The side arm of the Thiele tube is heated gently. Convection currents will naturally
circulate the heating fluid, ensuring a uniform temperature.[11]

o Observation and Measurement: As the temperature rises, air trapped in the capillary tube will
expand and exit as a slow stream of bubbles. Heating is continued until a rapid and
continuous stream of bubbles emerges from the capillary's open end. At this point, the
heating is stopped.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b126571?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Data Recording: The liquid in the Thiele tube is allowed to cool slowly. The boiling point is the
temperature at which the stream of bubbles stops and the liquid is drawn back into the
capillary tube.[11] This indicates that the external pressure has just overcome the vapor

pressure of the substance.

Visualized Experimental Workflow

The following diagram illustrates the logical steps involved in the standard laboratory protocol
for determining the melting point of a solid compound like 4'-Bromoacetophenone.
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Phase 1: Sample Preparation

Powder the crystalline
4'-Bromoacetophenone sample

Introduce powdered sample into

a capillary tube (open end)

Tap gently to pack sample
to a height of 1-2 mm

Phase 2: Apﬁ

'aratus Setup

Attach capillary tube to
a calibrated thermometer

Align sample with
thermometer bulb

Immerse assembly into
the heating bath

Phase 3: M‘;asurement

Heat the bath slowly
and steadily

\

Observe for first sign
of liquid formation

A\

Record T1 (onset of melting)

\

Continue heating until
sample is fully liquid

A\

Record T2 (completion of melting)

Phase 4‘1 ' Result

Report Melting Point

as the range T1 - T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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